(R)-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid
Overview
Description
“®-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid” likely refers to a specific stereoisomer of a compound in the tetrahydroquinoline class. Tetrahydroquinolines are a class of organic compounds containing a quinoline moiety (a benzene ring fused to a pyridine ring) with four additional hydrogen atoms . The “®” denotes the specific configuration of the chiral center in the molecule .
Molecular Structure Analysis
The molecular structure of “®-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid” would consist of a tetrahydroquinoline ring with a carboxylic acid group at the 2-position. The “®” configuration indicates the spatial arrangement of the atoms around the chiral center .Chemical Reactions Analysis
Tetrahydroquinolines can undergo a variety of chemical reactions, including oxidation, reduction, and various substitution reactions . The specific reactions that “®-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid” can undergo would depend on the specific substituents on the ring.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like solubility, melting point, boiling point, and reactivity . These properties for “®-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid” would need to be determined experimentally.Scientific Research Applications
Research also extends into the reaction of epichlorohydrin with aromatic amines to obtain benzo[f]quinoline and its 1,2,3,4-tetrahydro derivative, showcasing its role in synthesizing complex heterocyclic compounds (S. I. Kutkevichus, K. S. Sherenas, 1970). This highlights the compound's importance in developing new chemical entities with potential biological activities.
Moreover, (R)-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid derivatives have been investigated for their antimicrobial properties, indicating their potential in addressing resistance issues in antimicrobial therapy (H. Agui, T. Mitani, A. Izawa, T. Komatsu, T. Nakagome, 1977). These studies underscore the compound's versatility and potential as a precursor in synthesizing novel antimicrobial agents.
Additionally, the compound has been utilized in the synthesis of peptides containing 1,2,3,4-tetrahydroquinoline-2-carboxylic acid, demonstrating its applicability in peptide chemistry and the synthesis of complex organic molecules (S. Cerrini, W. Fedeli, F. Mazza, G. Lucente, M. P. Paradisi, A. Romeo, 1979). This area of research opens avenues for the development of novel bioactive compounds and drug candidates.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2R)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c12-10(13)9-6-5-7-3-1-2-4-8(7)11-9/h1-4,9,11H,5-6H2,(H,12,13)/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJVTYVKQNOXPP-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2NC1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=CC=CC=C2N[C@H]1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30446770 | |
Record name | (2R)-1,2,3,4-Tetrahydroquinoline-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30446770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid | |
CAS RN |
92977-00-9 | |
Record name | (2R)-1,2,3,4-Tetrahydro-2-quinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92977-00-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2R)-1,2,3,4-Tetrahydroquinoline-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30446770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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